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Cat. No.: B1232525

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental measurements of the half-life of
Sodium-22 (?2Na), a crucial radionuclide in positron emission tomography (PET) system
calibration and materials science. Understanding the uncertainties associated with its half-life is
paramount for the accuracy and reliability of these applications. This document outlines the
methodologies employed in key experiments, presents a consolidated view of the measured
data, and compares 22Na with alternative radionuclides.

Quantitative Data Summary

The half-life of Sodium-22 has been the subject of numerous experimental measurements over
several decades. The precision of these measurements has improved over time, reflecting
advancements in detector technology and data analysis techniques. A summary of selected
historical and recent measurements is presented below.
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Reported Half- Uncertainty Measurement Year of
) o Reference
life (Years) (Years) Method Publication
lonization Pommé, S., et al.
2.60290 + 0.00034 2024
Chamber [1]
2.6018 +0.0022 Not Specified 2024 ChemLin[2]
2.6019 Not Specified Not Specified 2023 Radiacode|[3]
B - Columbia
2.602 Not Specified Not Specified 2018 ) )
University[4][5]
2.6 Not Specified Not Specified 2023 lonactive[6]
- - Taylor & Francis
2.61 Not Specified Not Specified 2017 ]
Online[7]
" . NUDAT
2.6019 Not Specified Not Specified 1999
Database[8]
2.6 Not Specified Not Specified 2018 HPS Chapters[9]

Note on Evaluated Data: Nuclear data evaluation bodies, such as the International Atomic

Energy Agency (IAEA), provide recommended values based on a weighted average of multiple

experimental results. For instance, an IAEA compilation from 2008 lists a half-life of 950.57 +

0.23 days (approximately 2.6026 + 0.0006 years).[10] Another dataset provides a value of
950.5 * 0.4 days (approximately 2.6025 + 0.0011 years).[11]

Experimental Protocols

The determination of a radionuclide's half-life requires precise and stable measurement of its

activity over a prolonged period. The two primary methods employed for Sodium-22 are

ionization chamber measurements and gamma-ray spectrometry.

Method 1: Long-Term Measurement with an lonization

Chamber

This method relies on the highly stable and linear response of an ionization chamber to

measure the activity of a 2Na source over several half-lives.

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubmed.ncbi.nlm.nih.gov/27804868/
https://en.wikipedia.org/wiki/Copper-64
https://www.iaea.org/newscenter/news/new-crp-zr-89-production-and-zr-89-radiopharmaceuticals-f22071
https://www.radiacode.com/isotope/ga-68?lang=en
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://www.prismap.eu/radionuclides/portfolio/64Cu/
https://www.iba-radiopharmasolutions.com/radioisotopes/cu-64/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4034399/
https://gammadb.nuclearphoenix.xyz/spectrum/I-124/
https://en.wikipedia.org/wiki/Rubidium-82
https://www.iba-radiopharmasolutions.com/radioisotopes/i-124/
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

A. Source Preparation and Placement:

o A calibrated Sodium-22 source is securely placed in a reproducible position within a re-
entrant ionization chamber.

e The chamber is housed in a temperature-stabilized environment to minimize fluctuations in
detector response.

B. Data Acquisition:

e The ionization current, which is proportional to the activity of the source, is measured at
regular intervals over an extended period (e.g., several years).

e A high-precision electrometer, often with a feedback capacitor to ensure linearity, is used to
measure the current.[1]

e Thousands of individual measurements are recorded to provide a robust dataset for
statistical analysis.[1]

C. Data Analysis and Uncertainty Budget:

o The measured ionization current is plotted against time, and a weighted exponential decay
curve is fitted to the data.

o The half-life is calculated from the decay constant of the fitted curve.
» Key sources of uncertainty to be considered in the uncertainty budget include:
o Statistical uncertainties: Arising from the random nature of radioactive decay.
o Systematic uncertainties:
» |nstability of the measuring electronics.
» Variations in the background radiation.

» Presence of radioactive impurities in the source.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27804868/
https://pubmed.ncbi.nlm.nih.gov/27804868/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative
Check Availability & Pricing

= Long-term drift in the detector response.

» Environmental factors such as temperature, pressure, and humidity.[1]

o Dead-time effects: Corrections for the time the detector is unresponsive while processing

an event.

Method 2: Gamma-Ray Spectrometry with a High-Purity
Germanium (HPGe) Detector

This technique involves measuring the intensity of the characteristic gamma rays emitted

during the decay of Sodium-22.
A. System Setup and Calibration:
e A High-Purity Germanium (HPGe) detector with high energy resolution is used.

e The detector is calibrated for energy and efficiency using standard radioactive sources

covering a range of energies.

e The Sodium-22 source is placed at a fixed and reproducible distance from the detector.

B. Data Acquisition:

o Gamma-ray spectra are acquired at regular intervals over a period spanning at least one
half-life.

e The acquisition time for each spectrum is chosen to ensure good counting statistics in the

photopeaks of interest.

e The primary gamma rays monitored for 22Na are the 1274.5 keV gamma ray and the 511 keV

annihilation photons.[6]
C. Data Analysis and Uncertainty Budget:

e The net peak area of the 1274.5 keV gamma-ray photopeak is determined for each

spectrum.
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e The peak areas are corrected for radioactive decay during the measurement time if the
acquisition time is significant compared to the half-life.

e The corrected peak areas are plotted against time, and an exponential decay curve is fitted
to the data to determine the half-life.

» Key sources of uncertainty to be considered in the uncertainty budget include:

o Statistical uncertainties: In the determination of the net peak area.

o Systematic uncertainties:

Uncertainty in the peak area fitting function.

Variations in the source-detector geometry.

Detector efficiency calibration uncertainty.

Pile-up effects at high counting rates.

Background subtraction.
o Dead-time corrections: Which can vary with the source activity.

Visualizing the Experimental Workflow

The following diagrams illustrate the generalized workflows for the two primary methods of
Sodium-22 half-life measurement.
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Caption: Workflow for 2Na half-life measurement using an ionization chamber.
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Caption: Workflow for 2Na half-life measurement via gamma-ray spectrometry.
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Comparison with Alternative Positron-Emitting
Radionuclides

While Sodium-22 is a valuable tool for calibration and certain research applications, its long
half-life makes it unsuitable for in-vivo diagnostic imaging in humans. For clinical PET imaging,
a variety of other positron-emitting radionuclides are used, each with its own distinct half-life
and application profile.

Radionuclide Half-life Primary Applications

PET scanner calibration,

positron annihilation

Sodium-22 (2Na) ~2.6 years o
spectroscopy, preclinical tracer
studies.[2]

Imaging neuroendocrine

Gallium-68 (°8Ga) ~68 minutes tumors and prostate cancer.[4]
[12]

o Myocardial perfusion imaging.

Rubidium-82 (82Rb) ~75 seconds
[13][14]

Imaging a range of conditions

Copper-64 (54Cu) ~12.7 hours and potential for therapy.[2][7]
[15]

Immuno-PET (tracking

Zirconium-89 (8%Zr) ~78.4 hours monoclonal antibodies).[3][16]
[17]

Thyroid imaging,
lodine-124 (124]) ~4.2 days cardiovascular and malignant

diseases, dosimetry.[8][9][11]

The choice of radionuclide is dictated by the biological process being studied. Short-lived
isotopes like ¢8Ga and 82Rb are suitable for imaging processes with rapid pharmacokinetics,
while longer-lived isotopes such as 4Cu, 89Zr, and 24| are necessary for tracking slower
biological processes, such as the distribution of antibodies.[18][19] Sodium-22, with its very
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long half-life, remains in a distinct category, primarily serving as a stable, long-term reference
source rather than a clinical imaging agent.[13]

Logical Relationship of Radionuclide Selection

Application Type Half-life Characteristic Example Radionuclide
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Caption: Radionuclide selection based on application and half-life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Gallium-68 in Medical Imaging - PubMed [pubmed.ncbi.nim.nih.gov]
o 2. Copper-64 - Wikipedia [en.wikipedia.org]

o 3.iaea.org [iaea.org]

e 4. radiacode.com [radiacode.com]

e 5. ehs.umich.edu [ehs.umich.edu]

e 6. 64Cu [prismap.eu]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://openmedscience.com/rubidium-82-chloride-myocardial-perfusion-imaging/
https://www.benchchem.com/product/b1232525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232525?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27804868/
https://en.wikipedia.org/wiki/Copper-64
https://www.iaea.org/newscenter/news/new-crp-zr-89-production-and-zr-89-radiopharmaceuticals-f22071
https://www.radiacode.com/isotope/ga-68?lang=en
https://ehs.umich.edu/wp-content/uploads/2016/04/Sodium-22.pdf
https://www.prismap.eu/radionuclides/portfolio/64Cu/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

7. Copper 64 | IBA - Radio Pharma Solutions [iba-radiopharmasolutions.com]

8. 124lodine: A Longer-Life Positron Emitter Isotope—New Opportunities in Molecular
Imaging - PMC [pmc.ncbi.nim.nih.gov]

9. lodine-124 - Gamma Spectrum DB [gammadb.nuclearphoenix.xyz]

10. Rubidium-82 - Wikipedia [en.wikipedia.org]

11. lodine 124 | IBA - Radio Pharma Solutions [iba-radiopharmasolutions.com]
12. radiacode.com [radiacode.com]

13. openmedscience.com [openmedscience.com]

14. Cardiogen-82 (rubidium Rb 82 generator): Side Effects, Uses, Dosage, Interactions,
Warnings [rxlist.com]

15. Copper-64 Radiopharmaceuticals for Oncologic Imaging - PMC [pmc.ncbi.nim.nih.gov]
16. PET Tracers Based on Zirconium-89 - PMC [pmc.ncbi.nim.nih.gov]
17. tech.snmjournals.org [tech.snmjournals.org]

18. Radioimmunoimaging with longer-lived positron-emitting radionuclides: potentials and
challenges - PMC [pmc.ncbi.nim.nih.gov]

19. Positron emission tomography - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Comparative Guide to Uncertainty Analysis in
Sodium-22 Half-life Measurements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232525#uncertainty-analysis-in-sodium-22-half-life-
measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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